5-((4-chlorophenyl)amino)-N-(3,5-difluorobenzyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 5-(4-chloroanilino)-N-[(3,5-difluorophenyl)methyl]-2H-triazole-4-carboxamide
• InChI: InChI=1S/C16H12ClF2N5O/c17-10-1-3-13(4-2-10)21-15-14(22-24-23-15)16(25)20-8-9-5-11(18)7-12(19)6-9/h1-7H,8H2,(H,20,25)(H2,21,22,23,24)
• InChI Key: LBYFIGILRNCQOI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC2=NNN=C2C(=O)NCC3=CC(=CC(=C3)F)F)Cl
• Molecular Formula: C16H12ClF2N5O
• Molecular Weight: 363.75 g/mol

Description

The compound “5-((4-chlorophenyl)amino)-N-(3,5-difluorobenzyl)-1H-1,2,3-triazole-4-carboxamide” is a complex organic molecule. It contains several functional groups, including an amino group, a carboxamide group, and a triazole ring.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The triazole ring, in particular, would likely contribute significantly to the compound’s overall structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its complex structure. For example, the presence of the polar carboxamide group could potentially make the compound soluble in polar solvents.

Mechanism of Action

The mechanism of action of this compound is not clear from the available information. It would depend on the specific biological or chemical system in which the compound is being used.

Future Directions

The future research directions for this compound would likely depend on its potential applications. If it shows promise in a particular area (such as medicinal chemistry), further studies could be conducted to optimize its properties.